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Compound of Interest

Compound Name: 3-Iodo-5-methylphenol

Cat. No.: B13017953

Get Quote

Executive Summary
In the realm of advanced organic synthesis and active pharmaceutical ingredient (API)

development, highly functionalized halogenated building blocks are indispensable. 3-Iodo-5-
methylphenol (CAS: 1073339-05-5) represents a structurally critical intermediate, possessing

both a versatile phenolic hydroxyl group and a highly reactive iodine handle[1]. This whitepaper

provides an in-depth mechanistic analysis of its synthesis, contrasting classical diazonium-

based methodologies with state-of-the-art catalytic C–H functionalization techniques.

Physicochemical Profiling
Understanding the physical and spectral properties of 3-Iodo-5-methylphenol is essential for

downstream characterization and purification. The meta-relationship between the hydroxyl,

methyl, and iodine groups yields a distinct symmetric signature in nuclear magnetic resonance

(NMR) spectroscopy[2].

Table 1: Quantitative Data & Physicochemical Properties
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Property Value

Chemical Name 3-Iodo-5-methylphenol

CAS Registry Number 1073339-05-5[1]

Molecular Formula C7H7IO

Molecular Weight 234.03 g/mol

Appearance Colorless to pale yellow solid[2]

Storage Conditions
Keep in dark place, sealed in dry, room

temperature

^1^H NMR (600 MHz, CDCl3)
δ 7.12 (s, 1H), 7.01 (s, 1H), 6.61 (s, 1H), 4.99

(bs, 1H), 2.25 (s, 3H)[2]

Synthetic Methodologies: Classical vs. Modern
Approaches
The synthesis of 3-Iodo-5-methylphenol illustrates the evolution of organic chemistry from

harsh, functional-group-intolerant conditions to mild, highly regioselective catalytic processes.

The Classical Route: Diazotization and Ether Cleavage
Historically, accessing the meta-iodophenol motif required circumventing the natural ortho/para

directing effects of the hydroxyl group. This is achieved by starting with a pre-substituted aniline

derivative, specifically 3-methoxy-5-methylaniline[3].

Causality & Mechanistic Rationale: The amino group is converted into a diazonium salt, which

acts as an exceptional leaving group due to the entropic driving force of nitrogen gas evolution.

Potassium iodide (KI) is introduced to facilitate a Sandmeyer-type single-electron transfer

(SET), installing the heavy iodine atom[3]. Finally, the robust aryl methyl ether must be cleaved.

Hydroiodic acid (HI) is selected because the iodide ion is a powerful nucleophile that attacks

the less sterically hindered methyl carbon via an Sngcontent-ng-c834184739="" class="ng-star-

inserted">N2 mechanism, while the strong acid protonates the ether oxygen to generate the

phenol.
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Step-by-Step Protocol (Self-Validating System):

Diazotization: Dissolve 3-methoxy-5-methylaniline (1.0 equiv) in 6M aqueous HCl and cool to

0 °C. Slowly add a pre-cooled aqueous solution of NaNO2 (1.1 equiv).

In-Process Control (IPC): Spot the reaction mixture on TLC treated with an alkaline 2-

naphthol solution; a red azo dye confirms the presence of the diazonium intermediate.

Maintain temperature strictly < 5 °C to prevent premature N2 evolution.

Iodination: Add an aqueous solution of KI (1.5 equiv) dropwise to the cold diazonium

solution. Allow the mixture to warm to room temperature and stir until nitrogen bubbling

ceases[3].

Quench & Workup: Extract with Ethyl Acetate (EtOAc). Wash the organic layer with

saturated aqueous Na2S2O3 to reduce any generated I2 back to I^−^ (color change from

brown to clear). Dry over Na2SO4 and concentrate to yield 1-iodo-3-methoxy-5-

methylbenzene.

Demethylation: Dissolve the intermediate in glacial acetic acid and add 45% aqueous HI.

Reflux for 12 hours[3].

IPC: Monitor via TLC (Hexanes:EtOAc). The product phenol will have a significantly lower

Rf than the ether starting material due to increased hydrogen bonding.

Purification: Neutralize carefully with NaHCO3, extract with dichloromethane (DCM), and

purify via silica gel chromatography.

The Modern Route: Catalytic C–H Silylation and Ipso-
Iodination
Recent breakthroughs in transition-metal catalysis allow for the direct, undirected

functionalization of C–H bonds. Researchers at UC Berkeley demonstrated that sterically

driven Iridium or Rhodium catalysts can selectively silylate the least hindered C–H bond of a

phenol derivative[2].

Causality & Mechanistic Rationale: Direct electrophilic iodination of m-cresol yields a complex

mixture of isomers due to competing electronic directing effects. By using a bulky transition-
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metal catalyst, the reaction is governed entirely by sterics, forcing the silyl group into the meta

position. The resulting C–Si bond is highly polarized. When treated with an electrophilic iodine

source (like ICl or I2), the silyl group stabilizes the adjacent carbocation (the β-silicon effect)

and acts as an excellent electrofuge, resulting in precise ipso-iodination[2].

Step-by-Step Protocol (Self-Validating System):

C–H Silylation: In an argon-filled glovebox, combine the protected phenol precursor, a silane

source (e.g., heptamethyltrisiloxane), and the Ir/Rh catalyst in dry THF. Stir at 80 °C until

completion.

IPC: Analyze via GC-MS. The mass shift corresponding to the addition of the silyl group is

highly diagnostic[2].

Ipso-Iodination: To a solution of the isolated arylsilane (e.g., 0.150 mmol) in a halogenated

solvent at 0 °C, add the iodine source[2].

IPC: Monitor the disappearance of the characteristic Si-CH3 protons (~0.2 ppm) via ^1^H

NMR to confirm the complete cleavage of the C–Si bond[2].

Quenching & Isolation: Dilute with EtOAc and quench with saturated aqueous Na2S2O3 at 0

°C. Extract the aqueous phase with EtOAc, dry the combined organic layers over MgSO4,

filter, and evaporate. Purify via flash column chromatography to obtain the colorless solid

product (approx. 79% yield)[2].

Pathway Visualization
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Fig 1: Classical diazonium vs. modern catalytic C-H silylation pathways for 3-Iodo-5-
methylphenol.

Applications in Advanced Drug Development
3-Iodo-5-methylphenol is highly valued in the synthesis of complex pharmaceutical

architectures. Because iodine is an exceptionally labile leaving group in palladium-catalyzed

cross-coupling reactions, oxidative addition occurs preferentially at the C–I bond over C–Br or

C–Cl bonds.

Table 2: Comparative Analysis of Synthetic Utility

Parameter
Classical Diazotization
Route

Catalytic C-H Silylation
Route

Primary Advantage
Utilizes inexpensive, highly

available starting materials[3].

Exceptional regiocontrol

without relying on pre-installed

directing groups[2].

Overall Yield ~60-70% ~79% (Iodination step)[2]

Reaction Conditions
Harsh (Strong acid, HI reflux)

[3]

Mild (Neutral, transition metal

catalyzed)[2]

Downstream Application

Synthesis of Indole-Fused

Polycyclics via Sonogashira

coupling[3].

Construction of functionalized

polymers and complex APIs[2].

In advanced workflows, the phenolic hydroxyl group of 3-Iodo-5-methylphenol is often

protected (e.g., with a methallyl group), allowing the iodine handle to undergo Sonogashira

coupling with terminal alkynes. This specific sequence has been documented as a critical step

in the synthesis of indole-fused polycyclics via Rhodium-catalyzed undirected C−H activation

and subsequent alkene insertion[3].

References[2] Catalytic Silylation of CH Bonds.
Source: UC Berkeley eScholarship. URL:Verify
Source[4] 74204-00-5 | 3-Bromo-5-methylphenol |
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Fluorinated Building Blocks. Source: Ambeed.com.
URL: Verify Source[1] Zhuhai Aobokai Biomedical
Technology Co., Ltd. Product. Source:
ChemicalBook. URL: Verify Source[3] Synthesis of
Indole-Fused Polycyclics via Rhodium-Catalyzed
Undirected C−H Activation/Alkene Insertion. Source:
Amazon S3. URL: Verify Source

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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